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Compound of Interest

Compound Name: 4-Chlorobutyl benzoate

Cat. No.: B1360250

This technical guide provides a comprehensive overview of 4-chlorobutyl benzoate, a
significant chemical intermediate in various fields of research and development. The document
details its chemical identity, physical and spectral properties, and provides an experimental
protocol for its synthesis. This guide is intended for researchers, scientists, and professionals in
drug development and materials science.

Chemical Structure and IUPAC Name

4-Chlorobutyl benzoate is an ester characterized by a benzoate group attached to a 4-
chlorobutyl chain.[1] Its chemical structure and identity are fundamental to its reactivity and
applications.

IUPAC Name: 4-chlorobutyl benzoate
Chemical Structure:

Molecular Formula: C11H13CIO2[1]

SMILES: C1=CC=C(C=C1)C(=0)OCCCCCI[1]

Physicochemical and Spectral Data

The following tables summarize the key quantitative data for 4-chlorobutyl benzoate,
including its physical properties and predicted spectral characteristics.
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ble 1: Physical and Chemical :

Property Value Reference
CAS Registry Number 946-02-1 [1112][3]
Molecular Weight 212.67 g/mol [1114]
Boiling Point 176-178 °C at 20 mmHg [5]
140-143 °C at 5 mmHg [5]
132-135 °C at 2.5 mmHg [5]
Density 1.143 g/mL at 25 °C [5][6]
Refractive Index (n2°/D) 1.519 [5]
Flash Point >230 °F [6]
LogP 2.8624 [4]1[7]

. 1 13
Assignment Chemical Shift (ppm)
Carbonyl Carbon (C=0) ~166
Aromatic C-O ~130
Aromatic C-H ~133, 129, 128
Methylene adjacent to ester oxygen (-OCHz-) ~64
Methylene adjacent to chlorine (-CH2Cl) ~44-45
Middle methylene carbons (-CH2CH3-) ~26-29

Table 3: Mass Spectrometry Fragmentation Data
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m/z (Mass-to-Charge

Fragment Ratio) Assignment
atio

Molecular ion (showing
[M]* 212/214 o

chlorine isotope pattern)
[C7Hs02]* 121 Benzoyloxy fragment
[C7Hs0]* 105 Benzoyl fragment
[CeHs]* 77 Phenyl fragment
[CaHsCI]* 91/93 Chlorobutyl fragment

Experimental Protocol: Synthesis of 4-Chlorobutyl
Benzoate

The synthesis of 4-chlorobutyl benzoate can be achieved through several methods, with one
common approach being the reaction of benzoyl chloride with tetrahydrofuran in the presence
of a Lewis acid catalyst.[5]

Materials and Equipment

e Benzoyl chloride (freshly distilled)

o Tetrahydrofuran (THF)

e Zinc chloride (fused)

e Benzene

e 5% Sodium chloride solution

» Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate

e 200-mL round-bottomed flask
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Reflux condenser
Ice bath

Steam bath
Separatory funnel

Modified Claisen flask for fractional distillation

Procedure

In a 200-mL round-bottomed flask equipped with a reflux condenser, combine 31.4 mL (38 g,
0.27 mole) of freshly distilled benzoyl chloride, 28.2 mL (25 g, 0.35 mole) of tetrahydrofuran,
and 5 g of freshly fused zinc chloride.[5]

A vigorous reaction will commence. Once the mixture begins to boil, apply external cooling
with an ice bath to moderate the reaction.[5]

After the initial exothermic reaction subsides, heat the mixture on a steam bath for 15
minutes.[5]

Cool the reaction mixture and dissolve it in 100 mL of benzene.[5]

Transfer the benzene solution to a separatory funnel and wash it sequentially with 100 mL of
a 5% sodium chloride solution and 100 mL of a saturated sodium bicarbonate solution.[5]

Dry the organic layer over anhydrous sodium sulfate.[5]
Perform fractional distillation of the dried benzene solution using a modified Claisen flask.[5]

Collect the product at a boiling point of 140-143°C under a pressure of 5 mmHg.[5] The
expected yield is between 45-48 g (78-83%).[5]

Visualizations

The following diagrams illustrate the synthesis pathway and the logical relationship between

the structure of 4-chlorobutyl benzoate and its key spectral features.
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Caption: Synthesis of 4-Chlorobutyl benzoate from Benzoyl Chloride and THF.

Molecular Structure of 4-Chlorobutyl Benzoate
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Caption: Correlation of 4-Chlorobutyl benzoate structure with spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Chlorobutyl
Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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